Cas no 864498-49-7 (Methyl 3-cyclopropyl-2-methyl-3-oxopropanoate)

• Product Name: Methyl 3-cyclopropyl-2-methyl-3-oxopropanoate
• CAS No: 864498-49-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 1057742
• PubChem ID: 61685373
• Update Time: 2025-11-02

Methyl 3-cyclopropyl-2-methyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid,a-methyl-b-oxo-,methyl ester
• methyl 3-cyclopropyl-2-methyl-3-oxopropanoate
• methyl 3-cyclopropyl-2-methyl-3-oxo-propionate
• JKZXAUSQNULIHA-UHFFFAOYSA-N
• 2-Methyl-3-oxo-3-cyclopropylpropionic acid methyl ester
• CS-0091513
• DA-01992
• 864498-49-7
• AKOS010951874
• D75150
• EN300-1126766
• SCHEMBL4813209
• Methyl 3-cyclopropyl-2-methyl-3-oxopropanoate

• Inchi： 1S/C8H12O3/c1-5(8(10)11-2)7(9)6-3-4-6/h5-6H,3-4H2,1-2H3
• InChI Key： JKZXAUSQNULIHA-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OC)C)C1CC1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1

Additional information on Methyl 3-cyclopropyl-2-methyl-3-oxopropanoate

Recent Advances in the Study of Methyl 3-cyclopropyl-2-methyl-3-oxopropanoate (CAS: 864498-49-7) in Chemical Biology and Pharmaceutical Research

Methyl 3-cyclopropyl-2-methyl-3-oxopropanoate (CAS: 864498-49-7) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

One of the most significant advancements in the study of Methyl 3-cyclopropyl-2-methyl-3-oxopropanoate is its application in the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of small-molecule inhibitors targeting protein-protein interactions. The study reported a high-yield synthetic route for this compound, which was further functionalized to produce a library of potential therapeutic agents.

In addition to its synthetic applications, Methyl 3-cyclopropyl-2-methyl-3-oxopropanoate has been investigated for its biological activity. Recent research published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. The study employed molecular docking simulations and in vitro assays to elucidate the binding interactions and structure-activity relationships, providing valuable insights for future drug design.

Another area of interest is the compound's potential role in metabolic regulation. A 2024 study in ACS Chemical Biology explored the effects of Methyl 3-cyclopropyl-2-methyl-3-oxopropanoate on cellular metabolism using metabolomics and proteomics approaches. The findings suggested that this compound could modulate key metabolic pathways, offering new avenues for the treatment of metabolic disorders. The study also highlighted the need for further in vivo validation to confirm these preliminary results.

Despite these promising developments, challenges remain in the optimization of Methyl 3-cyclopropyl-2-methyl-3-oxopropanoate-based therapeutics. Issues such as bioavailability, toxicity, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Recent efforts in computational chemistry and high-throughput screening have begun to tackle these challenges, as reported in a 2023 review article in Current Topics in Medicinal Chemistry.

In conclusion, Methyl 3-cyclopropyl-2-methyl-3-oxopropanoate (CAS: 864498-49-7) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in synthetic chemistry, enzyme inhibition, and metabolic regulation underscore its potential for drug discovery and development. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic potential in preclinical models.